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Compound of Interest

Compound Name: Methyl (S)-(-)-lactate

Cat. No.: B143375 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl (S)-(-)-lactate

This technical guide provides a comprehensive overview of the core physical properties of

Methyl (S)-(-)-lactate, tailored for researchers, scientists, and professionals in drug

development. The document presents quantitative data in a structured format, details the

experimental protocols for their determination, and includes visualizations for key experimental

workflows.

Core Physical and Chemical Properties
Methyl (S)-(-)-lactate, also known as methyl L-lactate, is a chiral ester of L-lactic acid.[1] It is a

colorless, clear liquid at room temperature and is recognized for its utility as a biodegradable

solvent and a building block in asymmetric synthesis for pharmaceuticals and fine chemicals.[1]

[2][3]

Data Presentation
The physical properties of Methyl (S)-(-)-lactate are summarized in the table below. These

values are compiled from various sources and represent typical measurements.
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Property Value

Molecular Formula C₄H₈O₃[1][4][5]

Molecular Weight 104.10 g/mol [6][7]

Appearance Clear, colorless liquid[3][8][9]

Boiling Point 144-145 °C at 760 mmHg[1][9][10]

Melting Point -66 °C[8][9][10]

Density 1.092 g/mL at 20 °C[1][10]1.09 g/mL at 25 °C

Refractive Index (nD20) 1.412 - 1.414[8][10]

Specific Optical Rotation
[α]¹⁸/D: -8.1° (neat)[α]²⁰/D: -8.2° to -9° (neat)[3]

[11]

Solubility
Miscible with water (undergoes hydrolysis),

ethanol, and most alcohols[8][9][12]

Vapor Pressure 1.85 - 1.93 mmHg at 25 °C[8][13]

Flash Point 49 °C (121 °F)[8][14]

CAS Number 27871-49-4[1][4][9]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of liquid compounds like Methyl (S)-(-)-lactate.

Determination of Boiling Point (Micro-Boiling Point
Method)
This method is suitable for small sample volumes and provides a reasonably accurate

determination of the boiling point.[15][16]

Apparatus:

Small test tube (e.g., 10 x 75 mm)
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Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or a metal heating block)[15]

Clamps and stand

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of Methyl (S)-(-)-lactate into the

small test tube.[17][18]

Capillary Insertion: Insert the capillary tube into the test tube with its open end submerged in

the liquid and the sealed end facing upwards.[17][18]

Apparatus Assembly: Attach the test tube to the thermometer. The thermometer bulb should

be level with or slightly below the liquid surface.

Heating: Immerse the assembly in the heating bath. Heat the apparatus gradually.[15]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube as the trapped air expands.[15] Continue gentle heating until a rapid and

continuous stream of bubbles is observed. This indicates that the vapor pressure of the

sample is overcoming the atmospheric pressure.

Boiling Point Reading: Stop heating and allow the apparatus to cool slowly. The point at

which the bubbling stops and the liquid just begins to enter the capillary tube is the boiling

point. Record the temperature at this moment.[15]

Determination of Refractive Index
The refractive index is a fundamental property that can be measured with high precision using

an Abbe refractometer.

Apparatus:

Abbe refractometer
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Constant temperature water bath

Dropper or pipette

Methyl (S)-(-)-lactate sample

Solvent for cleaning (e.g., ethanol or acetone)

Soft lens tissue

Procedure:

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index

(e.g., distilled water).

Temperature Control: Circulate water from the constant temperature bath through the

refractometer prisms to maintain a constant temperature, typically 20°C.

Sample Application: Open the prism assembly. Using a clean dropper, place a few drops of

Methyl (S)-(-)-lactate onto the surface of the lower prism. Ensure the liquid spreads evenly.

Measurement: Close the prisms. Look through the eyepiece and turn the adjustment knob

until the boundary line between the light and dark fields is sharp and centered on the

crosshairs.

Reading: Read the refractive index value directly from the instrument's scale. If necessary,

use the dispersion compensation dial to eliminate any color fringes at the boundary line.

Cleaning: After the measurement, clean the prism surfaces thoroughly with a soft tissue

moistened with a suitable solvent.

Determination of Specific Optical Rotation
Optical rotation is a critical property for chiral molecules like Methyl (S)-(-)-lactate and is

measured using a polarimeter.

Apparatus:
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Polarimeter

Polarimeter cell (sample tube) of a known path length (e.g., 1 dm)

Sodium lamp (or other monochromatic light source, typically D-line at 589 nm)

Methyl (S)-(-)-lactate sample (neat liquid)

Procedure:

Instrument Calibration: Turn on the light source and allow it to stabilize. Fill the polarimeter

cell with a blank solvent (if measuring a solution) or leave it empty (for air blank) and place it

in the polarimeter. Adjust the analyzer until the field of view is at its darkest point (extinction).

Record this as the zero reading.

Sample Preparation: For a neat liquid like Methyl (S)-(-)-lactate, carefully fill the polarimeter

cell, ensuring no air bubbles are trapped in the light path.

Measurement: Place the filled cell into the sample chamber of the polarimeter.

Angle Reading: Rotate the analyzer until the uniform dark field is re-established. Record the

angle of rotation (α). A negative value indicates levorotation, as expected for the (-)

enantiomer.

Calculation of Specific Rotation: The specific rotation [α] is calculated using the formula:

[α]λT = α / (l × d) Where:

α = observed rotation in degrees

l = path length of the cell in decimeters (dm)

d = density of the neat liquid in g/mL at temperature T

T = temperature in °C

λ = wavelength of light (e.g., D for sodium D-line)

Visualized Experimental Workflows
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The following diagrams illustrate the logical flow of the experimental protocols described above.

Workflow for Boiling Point Determination

Start

Place sample in test tube

Insert inverted sealed capillary tube

Assemble with thermometer and heating apparatus

Heat gradually

Observe continuous stream of bubbles

Stop heating and allow to cool

Record temperature when liquid enters capillary

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b143375?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for Micro-Boiling Point Determination.

Workflow for Refractive Index Measurement

Start

Calibrate Abbe refractometer

Set temperature to 20°C

Apply sample to prism

Close prisms and view through eyepiece

Adjust for sharp boundary line at crosshairs

Read refractive index from scale

Clean prisms

End

Click to download full resolution via product page
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Caption: Workflow for Refractive Index Measurement.

Workflow for Optical Rotation Measurement

Start

Calibrate polarimeter (zero reading)

Fill polarimeter cell with neat sample

Place cell in polarimeter

Rotate analyzer to find extinction point

Record observed rotation (α)

Calculate specific rotation [α]

End

Click to download full resolution via product page
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Caption: Workflow for Optical Rotation Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b143375#physical-properties-of-methyl-s-lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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